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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

Diisodecyl Adipate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisodecyl adipate (DIDA) is a high-molecular-weight branched-chain aliphatic ester that

serves a critical role as a plasticizer and emollient in a multitude of industrial and commercial

applications. This technical guide provides an in-depth overview of the chemical and physical

properties of diisodecyl adipate, its molecular structure, and detailed experimental protocols

for its synthesis and characterization. The information presented herein is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and other

fields where the precise understanding and application of this compound are essential.

Chemical Structure and Identification
Diisodecyl adipate is the diester of adipic acid and isodecyl alcohol. The "isodecyl" portion

refers to a branched ten-carbon alkyl group, which can exist as various isomers. The most

common structure is derived from 8-methylnonanol.

IUPAC Name: bis(8-methylnonyl) hexanedioate[1][2]

Synonyms: DIDA, Adipic acid diisodecyl ester, Hexanedioic acid diisodecyl ester[2][3][4][5]
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CAS Number: 27178-16-1[1][2][3][5]

EINECS Number: 248-299-9[2][3][6][7]

Molecular Formula: C₂₆H₅₀O₄[1][2][3][5][7]

Molecular Weight: 426.67 g/mol [1][2][3][5]

Chemical Structure:

Physicochemical Properties
Diisodecyl adipate is a clear, colorless to pale yellow, oily liquid with low volatility.[7] A

summary of its key physical and chemical properties is presented in the tables below.

Table 1: Physical Properties of Diisodecyl Adipate
Property Value Units Conditions

Boiling Point ≈ 385 - 428 °C at 760 mmHg[3][6]

Melting Point 27.4 °C

Freezing Point < -50 °C [6]

Density 0.916 - 0.924 g/cm³ at 20-25 °C[3][6]

Refractive Index 1.450 - 1.455 at 20-25 °C

Viscosity 23 - 27 cP at 20 °C

Flash Point 189.7 - 221 °C [3][6]

Vapor Pressure 1.57E-07 mmHg at 25°C[3]

Solubility in Water <0.1 g/L

Table 2: Chemical Properties and Specifications of
Diisodecyl Adipate
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Property Value Units

Ester Content ≥ 99.0 %

Acid Value ≤ 0.2 mg KOH/g

Moisture Content ≤ 0.1 % (wt)[6]

Saponification Index 250 - 270

Experimental Protocols
Synthesis of Diisodecyl Adipate via Fischer
Esterification
Diisodecyl adipate is synthesized through the Fischer esterification of adipic acid with isodecyl

alcohol in the presence of an acid catalyst.[7] The following is a general laboratory-scale

protocol.

Materials:

Adipic acid

Isodecyl alcohol (excess)

p-Toluenesulfonic acid (catalyst) or concentrated Sulfuric Acid

Toluene (for azeotropic removal of water)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Dean-Stark apparatus
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Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add adipic acid

and a molar excess of isodecyl alcohol (e.g., 2.2 equivalents). Add toluene to the flask.

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid or a few drops of

concentrated sulfuric acid to the reaction mixture.

Reflux and Water Removal: Assemble the Dean-Stark apparatus and reflux condenser. Heat

the mixture to reflux with vigorous stirring. The water formed during the esterification will be

collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no

more water is collected.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with 5% sodium bicarbonate solution and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator

to remove the toluene and excess isodecyl alcohol.

Purification: The crude diisodecyl adipate can be further purified by vacuum distillation.

Adipic Acid +
Isodecyl Alcohol +

Toluene
Fischer Esterification

(Reflux with Dean-Stark)

Acid Catalyst
(p-TSA or H2SO4)

Aqueous Workup
(NaHCO3, Brine)

Drying
(MgSO4 or Na2SO4)

Solvent Removal
(Rotary Evaporation) Vacuum Distillation Pure Diisodecyl Adipate
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Synthesis Workflow for Diisodecyl Adipate.

Determination of Physicochemical Properties
The following sections outline the standard methodologies for determining the key

physicochemical properties of diisodecyl adipate.

Principle: This method determines the kinematic viscosity of a liquid by measuring the time for

a volume of the liquid to flow under gravity through a calibrated glass capillary viscometer.

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath

Timer

Procedure:

Select a clean, dry, calibrated viscometer covering the estimated viscosity range.

Charge the viscometer with the diisodecyl adipate sample.

Place the viscometer in a constant temperature bath set to the desired temperature (e.g.,

20°C) and allow it to equilibrate.

Draw the liquid up through the capillary to a point above the top timing mark.

Release the liquid and measure the time it takes for the meniscus to pass from the upper to

the lower timing mark.

Perform the measurement in duplicate and calculate the average flow time.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer

calibration constant.
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Principle: This method covers the determination of the density of liquids using a digital density

meter based on the oscillating U-tube principle.[8][9]

Apparatus:

Digital density meter with an oscillating U-tube

Constant temperature control system

Procedure:

Calibrate the digital density meter with dry air and distilled water.

Equilibrate the diisodecyl adipate sample to the measurement temperature.

Introduce the sample into the oscillating U-tube of the density meter.

Allow the reading to stabilize and record the density value.

Principle: This method determines the flash point of a substance using a Cleveland open cup

apparatus.[10][11][12] The flash point is the lowest temperature at which the application of an

ignition source causes the vapors of the sample to ignite.[10][11][12]

Apparatus:

Cleveland open cup apparatus (test cup, heating plate, ignition source)

Thermometer

Procedure:

Fill the Cleveland open cup with the diisodecyl adipate sample to the filling mark.

Heat the sample at a specified, steady rate.

At prescribed temperature intervals, pass a small test flame across the surface of the liquid.

The flash point is the lowest temperature at which the vapors above the liquid ignite upon

application of the test flame.
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Principle: This method measures the refractive index of transparent hydrocarbon liquids using a

refractometer.[13][14]

Apparatus:

Refractometer (e.g., Abbe refractometer)

Constant temperature bath

Light source (e.g., sodium lamp)

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Apply a few drops of the diisodecyl adipate sample to the prism of the refractometer.

Circulate water from a constant temperature bath through the refractometer to maintain the

desired temperature.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the instrument's scale.
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Analytical Workflow for Physicochemical Properties.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the identification and quantification of diisodecyl adipate.

Principle: The sample is vaporized and separated into its components in a gas chromatograph.

The separated components then enter a mass spectrometer, which ionizes them and separates

the ions based on their mass-to-charge ratio, allowing for identification and quantification.

Sample Preparation:
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Extraction: For samples where diisodecyl adipate is in a matrix (e.g., a polymer), solvent

extraction is typically required. A common approach involves dissolving the sample in a

suitable solvent like tetrahydrofuran (THF), followed by precipitation of the polymer with a

non-solvent such as hexane. The supernatant containing the diisodecyl adipate is then

collected.

Dilution: The extracted sample is diluted to an appropriate concentration with a volatile

solvent (e.g., hexane or dichloromethane) for GC-MS analysis.

Instrumentation and Conditions (Typical):

Gas Chromatograph: Equipped with a capillary column (e.g., 5% phenyl-methylpolysiloxane).

Injector: Split/splitless injector.

Carrier Gas: Helium.

Oven Temperature Program: A temperature ramp is used to ensure good separation of the

components. For example, starting at a lower temperature and ramping up to a higher

temperature.

Mass Spectrometer: Capable of electron ionization (EI) and scanning a suitable mass range.

Data Analysis:

Identification: The retention time of the diisodecyl adipate peak is compared to that of a

known standard. The mass spectrum of the peak is compared to a library spectrum for

confirmation.

Quantification: An internal standard method is often used for accurate quantification. A

known amount of an internal standard is added to the sample, and the response of the

diisodecyl adipate relative to the internal standard is used to determine its concentration.

Applications
Diisodecyl adipate is widely used as a:
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Plasticizer: It is added to polymers, such as polyvinyl chloride (PVC), to increase their

flexibility and durability.

Emollient: In personal care products, it acts as a skin-conditioning agent, providing a smooth

and non-greasy feel.[7]

Solvent: It can be used as a solvent in various formulations.

Safety Information
Diisodecyl adipate is generally considered to have low toxicity. However, as with any

chemical, appropriate safety precautions should be taken when handling it. It is recommended

to consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Conclusion
This technical guide has provided a comprehensive overview of the chemical properties,

structure, and analytical methodologies for diisodecyl adipate. The detailed experimental

protocols and structured data presentation are intended to serve as a valuable resource for

scientists, researchers, and professionals in various fields, facilitating a deeper understanding

and application of this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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